BENGHE Troubleshooting & Optimization

Check Availability & Pricing

ST 1535 solubility issues and solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ST 1535

Cat. No.: B1682632

Technical Support Center: ST 1535

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with ST 1535.
The information is presented in a question-and-answer format to directly address common
issues encountered during experimentation.

Frequently Asked Questions (FAQS)

Q1: What is ST 15357

ST 1535 is a preferential adenosine A2A receptor antagonist. It is utilized in research to
investigate the roles of adenosine receptors in various physiological and pathological
processes, particularly within the nervous system. Due to its neuroprotective and anti-
inflammatory effects, it is being explored for its therapeutic potential in conditions like
Parkinson's disease.[1]

Q2: What is the mechanism of action of ST 1535?

ST 1535 functions by selectively blocking the adenosine A2A receptor. This receptor is coupled
to a Gs protein, and its activation normally leads to an increase in intracellular cyclic AMP
(cAMP) levels. By antagonizing this receptor, ST 1535 prevents this signaling cascade.

Q3: In what solvent is ST 1535 soluble?
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ST 1535 is soluble in Dimethyl Sulfoxide (DMSO).[1] The exact quantitative solubility in DMSO
and other common laboratory solvents is not widely published.

Troubleshooting Guide: Solubility Issues
Problem: | am having difficulty dissolving ST 1535.

If you are experiencing issues with the solubility of ST 1535, please refer to the following

troubleshooting table for potential solutions.
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Issue

Possible Cause

Recommended Solution

Precipitation in stock solution

The concentration of ST 1535
exceeds its solubility limit in
DMSO.

Prepare a new stock solution
at a lower concentration. It is
recommended to start with a
conservative concentration
and increase if necessary,
ensuring the solution remains

clear.

The DMSO used may have
absorbed moisture, reducing

its solvating power.

Use fresh, anhydrous DMSO

to prepare your stock solution.

Precipitation upon dilution in

aqueous buffer

ST 1535 is poorly soluble in
agueous solutions, and adding
it to your experimental buffer

can cause it to precipitate out.

Minimize the final
concentration of DMSO in your
working solution (typically
<0.5%). Perform a stepwise
dilution of the DMSO stock into
your aqueous buffer while
vortexing to ensure rapid
mixing. Consider the use of a
surfactant like Tween® 80 or
Pluronic® F-68 in your final
working solution to improve

solubility.

Cloudy or hazy working

solution

Micro-precipitation of ST 1535
that is not immediately visible

as a solid.

After diluting the stock solution
into your working medium,
inspect the solution under a
microscope to check for any
crystal formation. Gentle
warming (e.g., to 37°C) and
sonication can aid in re-

dissolving small precipitates.

Experimental Protocols
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Protocol for Preparing a Stock Solution of ST 1535

The following is a general protocol for preparing a stock solution of ST 1535. The exact

concentration will depend on the specific requirements of your experiment.

Step Procedure Notes
Perform this in a chemical
Accurately weigh the desired fume hood and wear
o amount of ST 1535 powder appropriate personal protective
1. Weighing

using a calibrated analytical

balance.

equipment (PPE), including
gloves, lab coat, and safety

glasses.

2. Dissolution

Add the appropriate volume of
anhydrous DMSO to the vial
containing the ST 1535 powder
to achieve the desired

concentration.

For example, to prepare a 10
mM stock solution, dissolve
2.72 mg of ST 1535 (Molecular
Weight: 272.32 g/mol ) in 1 mL
of DMSO.

Vortex the solution until the ST

1535 is completely dissolved.

Visually inspect the solution to

3. Mixing Gentle warming (up to 37°C) ensure there are no visible
or brief sonication can be used  particles.
to aid dissolution if necessary.
Aliquot the stock solution into
smaller, single-use volumes
and store at -20°C for long- Avoid repeated freeze-thaw
4. Storage

term storage or 4°C for short-

term storage (days to weeks).

[1]

cycles.

Data Presentation
Physicochemical Properties of ST 1535
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Property Value Reference

) 2-butyl-9-methyl-8-(triazol-2-
Chemical Name _ _ [1]
yl)purin-6-amine

Molecular Formula C12H16N8 [1]

Molecular Weight 272.32 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility Soluble in DMSO [1]
Visualizations

Signaling Pathway of the Adenosine A2A Receptor
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Caption: Adenosine A2A receptor signaling pathway.
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Experimental Workflow for ST 1535 Stock Solution
Preparation
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Caption: Workflow for preparing ST 1535 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1682632?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/14036
https://www.benchchem.com/product/b1682632#st-1535-solubility-issues-and-solutions
https://www.benchchem.com/product/b1682632#st-1535-solubility-issues-and-solutions
https://www.benchchem.com/product/b1682632#st-1535-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682632?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

